(5-Chloro-2-methoxyphenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone

• IUPAC Name: (5-chloro-2-methoxyphenyl)-(3-methylsulfonylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C13H16ClNO4S/c1-19-12-4-3-9(14)7-11(12)13(16)15-6-5-10(8-15)20(2,17)18/h3-4,7,10H,5-6,8H2,1-2H3
• InChI Key: CJZLYZRCFQTXPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)N2CCC(C2)S(=O)(=O)C
• Molecular Formula: C13H16ClNO4S
• Molecular Weight: 317.79 g/mol

Description

(5-Chloro-2-methoxyphenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone, also known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound has been found to have a high affinity for the cannabinoid receptors in the brain and has been shown to produce a range of biochemical and physiological effects.

Scientific Research Applications

Molecular Structure Analysis

Research on related compounds such as (2-((6-Chloro pyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl)Methanone has focused on their synthesis and characterization, including crystal and molecular structure analyses. These studies contribute to the understanding of their chemical behavior and potential applications in material science or pharmaceuticals (Lakshminarayana et al., 2009).

Synthetic Methodologies

Another area of interest is the development of synthetic methodologies, as demonstrated by research on the synthesis of 5-methoxylated 3-pyrrolin-2-ones via the rearrangement of chlorinated pyrrolidin-2-ones. These synthetic routes are crucial for producing agrochemicals or medicinal compounds, indicating the compound's relevance in developing new chemical entities for various industries (Ghelfi et al., 2003).

Crystallography and Conformational Studies

Further studies on compounds like Methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related structures have focused on their synthesis, crystal structure, and DFT (Density Functional Theory) analysis. These insights are valuable for understanding the electronic properties and potential applications in material sciences or as intermediates in organic synthesis (Huang et al., 2021).

Biological Activities

The synthesis and evaluation of biological activities of compounds containing similar structural motifs, such as [5-(Arylthio/sulfinyl/sulfonyl)-3-methyl-1-phenyl-1H-pyrazol-4-yl]-arylmethanones, highlight their potential as herbicidal and insecticidal agents. This suggests that structurally related compounds could also be explored for their biological efficacy (Wang et al., 2015).